Cas no 1805179-64-9 (4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride)

• Product Name: 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride
• CAS No: 1805179-64-9
• MF: C₉H₇BrClNO₂S
• MW: 308.579379320145
• CID: 5006485
• Update Time: 2025-08-05

4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H7BrClNO2S/c1-6-8(5-12)7(4-10)2-3-9(6)15(11,13)14/h2-3H,4H2,1H3
• InChI Key： FRQXGDIUIJVOLN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C)C=1C#N)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.6
• Topological Polar Surface Area: 66.3

Additional information on 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride

4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl Chloride: A Comprehensive Overview

The compound 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride, identified by the CAS number 1805179-64-9, is a highly specialized organic chemical with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a sulfonyl chloride group attached to a bromomethyl-substituted aromatic ring. The presence of multiple functional groups, such as the bromomethyl (-CH₂Br) and cyano (-CN) groups, makes this compound versatile and valuable in synthetic chemistry.

Recent advancements in synthetic methodologies have highlighted the importance of 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride in the construction of complex molecules. Researchers have demonstrated its utility as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents. The sulfonyl chloride group is highly reactive, making it an excellent electrophile in nucleophilic substitution reactions. This property has been exploited in the synthesis of sulfonamides, which are widely used as intermediates in drug discovery.

The structural features of 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride also make it a valuable substrate for Suzuki-Miyaura coupling reactions. This reaction involves the coupling of aryl halides with boronic acids to form biaryl compounds, which are essential components in many pharmaceutical and agrochemical products. The bromomethyl group on the aromatic ring serves as an excellent leaving group, facilitating the formation of new carbon-carbon bonds during the coupling process.

Moreover, the cyano group present in this compound introduces additional reactivity and functionality. Cyanide groups are known for their ability to participate in various transformations, such as nucleophilic addition and elimination reactions. This makes 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride a versatile building block for constructing heterocyclic compounds, which are crucial in medicinal chemistry.

In terms of synthesis, 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride can be prepared through a variety of routes. One common approach involves the sulfonation of bromomethyl-substituted aromatic rings followed by chlorination. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and purity of the final product. Recent studies have focused on optimizing these synthetic pathways to enhance efficiency and reduce environmental impact.

The application of 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride extends beyond pharmaceuticals. It has also found use in materials science, particularly in the development of advanced polymers and coatings. The sulfonyl chloride group can be incorporated into polymer backbones to impart desirable properties such as thermal stability and resistance to environmental degradation.

In conclusion, 4-Bromomethyl-3-cyano-2-methylbenzenesulfonyl chloride is a multifaceted compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for researchers working in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new synthetic strategies and applications for this compound, its significance in the chemical industry is expected to grow further.